N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide
CAS No.:
Cat. No.: VC0636114
Molecular Formula: C14H20N2O2
Molecular Weight: 248.32 g/mol
* For research use only. Not for human or veterinary use.

Specification
Molecular Formula | C14H20N2O2 |
---|---|
Molecular Weight | 248.32 g/mol |
IUPAC Name | N-(3-methoxyphenyl)-3-pyrrolidin-1-ylpropanamide |
Standard InChI | InChI=1S/C14H20N2O2/c1-18-13-6-4-5-12(11-13)15-14(17)7-10-16-8-2-3-9-16/h4-6,11H,2-3,7-10H2,1H3,(H,15,17) |
Standard InChI Key | IMCSYRIEVLZKFG-UHFFFAOYSA-N |
SMILES | COC1=CC=CC(=C1)NC(=O)CCN2CCCC2 |
Canonical SMILES | COC1=CC=CC(=C1)NC(=O)CCN2CCCC2 |
Introduction
N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide is a compound belonging to the class of propanamide derivatives. It features a methoxy-substituted phenyl group and a pyrrolidine moiety, making it of interest in medicinal chemistry for its potential biological activities, particularly in developing new therapeutic agents.
Synthesis Methods
The synthesis of N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide typically involves nucleophilic substitution or coupling reactions. Microwave-assisted synthesis is noted for enhancing yields by providing uniform heating and reducing reaction times significantly.
Potential Applications
While specific applications of N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide are not detailed in the available literature, compounds with similar structures often exhibit biological activities such as antioxidant, anticancer, or anticonvulsant properties, depending on their molecular targets .
Analytical Techniques
Standard analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are used to determine the compound's purity and structure. These methods provide crucial data for understanding its chemical and biological properties.
Mechanism of Action
The mechanism of action for N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide would depend on its biological target, which could include specific enzymes or receptors. Pharmacological studies would be necessary to determine binding affinities and inhibition constants related to its mechanism of action.
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